Cas no 1507034-16-3 (3-(4-chloro-1-methyl-1H-pyrazol-5-yl)-2-hydroxypropanoic acid)

• Product Name: 3-(4-chloro-1-methyl-1H-pyrazol-5-yl)-2-hydroxypropanoic acid
• CAS No: 1507034-16-3
• MF: C₇H₉ClN₂O₃
• MW: 204.61096072197
• CID: 6124746
• PubChem ID: 83442084
• Update Time: 2025-06-13

3-(4-chloro-1-methyl-1H-pyrazol-5-yl)-2-hydroxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(4-chloro-1-methyl-1H-pyrazol-5-yl)-2-hydroxypropanoic acid
• EN300-1451927
• 1507034-16-3

• Inchi： 1S/C7H9ClN2O3/c1-10-5(4(8)3-9-10)2-6(11)7(12)13/h3,6,11H,2H2,1H3,(H,12,13)
• InChI Key： UKUUECLEHZYPTR-UHFFFAOYSA-N
• SMILES： ClC1C=NN(C)C=1CC(C(=O)O)O

Computed Properties

• Exact Mass: 204.0301698g/mol
• Monoisotopic Mass: 204.0301698g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 75.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl chlorides

Additional information on 3-(4-chloro-1-methyl-1H-pyrazol-5-yl)-2-hydroxypropanoic acid

Introduction to 3-(4-chloro-1-methyl-1H-pyrazol-5-yl)-2-hydroxypropanoic acid (CAS No. 1507034-16-3)

3-(4-chloro-1-methyl-1H-pyrazol-5-yl)-2-hydroxypropanoic acid, identified by its Chemical Abstracts Service (CAS) number 1507034-16-3, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a pyrazole core substituted with a chloro group at the 4-position and a methyl group at the 1-position, combined with a hydroxypropanoic acid moiety, exhibits a unique structural framework that has garnered attention for its potential biological activities and synthetic utility.

The structural motif of this compound includes a heterocyclic aromatic ring system (pyrazole) that is frequently employed in medicinal chemistry due to its ability to interact with biological targets such as enzymes and receptors. The presence of a chloro substituent at the 4-position of the pyrazole ring enhances the electrophilicity of the molecule, making it a versatile intermediate for further functionalization. Additionally, the methyl group at the 1-position contributes to steric and electronic modulation, influencing the overall reactivity and binding properties of the compound.

The terminal hydroxypropanoic acid group introduces both acidic and hydrophilic characteristics to the molecule, which can be exploited in drug design for solubility optimization and interactions with polar biological targets. This combination of structural features makes 3-(4-chloro-1-methyl-1H-pyrazol-5-yl)-2-hydroxypropanoic acid a promising candidate for further exploration in various therapeutic contexts.

In recent years, there has been growing interest in heterocyclic compounds derived from pyrazole for their pharmacological potential. Pyrazole derivatives have been extensively studied for their roles in anti-inflammatory, antimicrobial, antiviral, and anticancer applications. The specific substitution pattern of 3-(4-chloro-1-methyl-1H-pyrazol-5-yl)-2-hydroxypropanoic acid, particularly the electron-withdrawing nature of the chloro group and the electron-donating effect of the methyl group, suggests that it may exhibit modulatory effects on biological pathways involving these functional groups.

One of the most compelling aspects of this compound is its potential as a scaffold for drug discovery. The pyrazole core can serve as a privileged structure, allowing for further derivatization to enhance potency, selectivity, and pharmacokinetic properties. The hydroxypropanoic acid moiety provides an additional handle for chemical modification, enabling the creation of libraries of analogs for high-throughput screening. Such libraries are instrumental in identifying novel bioactive molecules with therapeutic relevance.

Recent advances in computational chemistry have facilitated the rapid design and optimization of heterocyclic compounds like 3-(4-chloro-1-methyl-1H-pyrazol-5-yl)-2-hydroxypropanoic acid. Molecular modeling techniques can predict binding affinities, metabolic stability, and other critical parameters that guide medicinal chemists in refining molecular structures. These computational tools have accelerated the drug discovery process by allowing virtual screening of large compound databases before experimental synthesis.

The synthesis of this compound involves multi-step organic transformations that highlight its synthetic accessibility while maintaining high purity standards. Key synthetic strategies may include nucleophilic substitution reactions at the pyrazole ring to introduce the chloro and methyl groups, followed by functionalization at the propenoic acid position to incorporate the hydroxypropanoic acid moiety. Advances in catalytic methods have improved yields and reduced byproduct formation, making large-scale production feasible.

In addition to its pharmaceutical applications, 3-(4-chloro-1-methyl-1H-pyrazol-5-yl)-2-hydroxypropanoic acid may find utility in agrochemical research. Pyrazole derivatives are known to possess herbicidal and fungicidal properties due to their ability to disrupt essential biological processes in plants and fungi. The structural features of this compound could be leveraged to develop novel agrochemicals with improved efficacy and environmental compatibility.

The biodegradability and environmental impact of this compound are also important considerations in its development. Efforts are underway to design molecules that are both biologically active and environmentally benign. The presence of functional groups such as hydroxyl and carboxylic acid suggests that this compound may be readily metabolized or degraded under physiological conditions, reducing potential ecological risks.

Future research directions may focus on exploring derivative compounds generated by modifying specific positions on the pyrazole core or introducing additional functional groups into the hydroxypropanoic acid moiety. Such modifications could lead to novel compounds with enhanced therapeutic profiles or improved pharmacokinetic properties. Collaborative efforts between synthetic chemists, biologists, and computer scientists will be crucial in realizing these goals.

The role of interdisciplinary approaches cannot be overstated in advancing our understanding and utilization of compounds like 3-(4-chloro-1-methyl-1H-pyrazol-5-yl)-2-hydroxypropanoic acid. Integration of experimental data with computational modeling has revolutionized drug discovery by providing insights into molecular interactions at an unprecedented level. This synergy between experimental chemistry and computational science is likely to yield more efficient and innovative strategies for developing new therapeutics.

In conclusion,3-(4-chloro-1-methyl-1H-pyrazol-5-yl)-2-hydroxypropanoic acid (CAS No. 1507034-16-3) represents a structurally intriguing molecule with potential applications across multiple domains including pharmaceuticals and agrochemicals. Its unique combination of functional groups makes it a valuable scaffold for further chemical exploration aimed at developing novel bioactive compounds with significant societal benefits.